Cas no 39122-19-5 (2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3S)-)

• Product Name: 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3S)-
• CAS No: 39122-19-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 297336
• PubChem ID: 10630591
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3S)-
• (+)-Ethosuximide
• (S)-(+)-Ethosuximide
• (S)-Ethosuximide
• 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (S)-
• PD132747
• UNII-5J439S1669
• SCHEMBL118395
• Ethosuximide, (S)-
• 2,5-Pyrrolidinedione, 3-ethyl-3-methyl-, (3S)-
• Q27127209
• (S)-2-methyl-2-ethylsuccinimide
• (3~{S})-3-ethyl-3-methyl-pyrrolidine-2,5-dione
• 39122-19-5
• (3S)-3-ethyl-3-methylpyrrolidine-2,5-dione
• 9V2
• 5J439S1669
• CHEBI:60355

• Inchi： 1S/C7H11NO2/c1-3-7(2)4-5(9)8-6(7)10/h3-4H2,1-2H3,(H,8,9,10)/t7-/m0/s1
• InChI Key： HAPOVYFOVVWLRS-ZETCQYMHSA-N
• SMILES： O=C1[C@@](C)(CC)CC(N1)=O

Computed Properties

• Exact Mass: 141.079
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2A^2